Cas no 21893-97-0 (2,6-bis(hydroxymethyl)-4-methoxyphenol)

• Product Name: 2,6-bis(hydroxymethyl)-4-methoxyphenol
• CAS No: 21893-97-0
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD01529661
• CID: 1405225
• PubChem ID: 827459
• Update Time: 2025-05-21

2,6-bis(hydroxymethyl)-4-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedimethanol, 2-hydroxy-5-methoxy-
• 2,6-bis(hydroxymethyl)-4-methoxyphenol

• MDL： MFCD01529661
• Inchi： 1S/C9H12O4/c1-13-8-2-6(4-10)9(12)7(3-8)5-11/h2-3,10-12H,4-5H2,1H3
• InChI Key： JXMWJLYIVJTAQT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(CO)C(=C(CO)C=1)O

Computed Properties

• Exact Mass: 184.07356
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 69.92

Additional information on 2,6-bis(hydroxymethyl)-4-methoxyphenol

Comprehensive Overview of 2,6-bis(hydroxymethyl)-4-methoxyphenol (CAS No. 21893-97-0)

2,6-bis(hydroxymethyl)-4-methoxyphenol, identified by its CAS number 21893-97-0, is a versatile organic compound with significant applications in pharmaceuticals, cosmetics, and material science. This compound, often referred to by its systematic name or abbreviated as BHMP, has garnered attention due to its unique chemical structure and functional properties. Researchers and industries are increasingly exploring its potential as a multifunctional building block for synthesizing advanced polymers, antioxidants, and bioactive agents.

The molecular structure of 2,6-bis(hydroxymethyl)-4-methoxyphenol features two hydroxymethyl groups and a methoxy group attached to a phenolic ring, making it highly reactive in condensation reactions. This reactivity is leveraged in the production of high-performance resins and cross-linking agents, which are critical in coatings, adhesives, and composite materials. Recent studies highlight its role in developing sustainable materials, aligning with the global push toward eco-friendly alternatives in manufacturing.

In the pharmaceutical sector, CAS 21893-97-0 is investigated for its potential as a precursor in drug synthesis, particularly for antioxidant and anti-inflammatory agents. Its phenolic core contributes to radical-scavenging activity, a property highly sought after in skincare formulations and anti-aging products. With the rising demand for natural and synthetic antioxidants in cosmetics, this compound is gaining traction as a stabilizer and preservative enhancer.

From an industrial perspective, BHMP is valued for its compatibility with green chemistry principles. Its derivatives are used in water-based coatings and biodegradable polymers, addressing environmental concerns associated with traditional solvents. Innovations in catalytic processes have further optimized its synthesis, reducing energy consumption and waste generation—a key focus in circular economy initiatives.

Frequently asked questions about 2,6-bis(hydroxymethyl)-4-methoxyphenol include its safety profile, solubility, and commercial availability. While it is generally regarded as stable under standard conditions, proper handling protocols are recommended. The compound is soluble in polar solvents like ethanol and DMSO, facilitating its use in laboratory and industrial settings. Suppliers often provide technical data sheets to ensure compliance with regulatory standards.

Emerging trends in nanotechnology and biomaterials have opened new avenues for CAS 21893-97-0. For instance, its incorporation into nanocarriers for targeted drug delivery systems demonstrates its adaptability to cutting-edge applications. Additionally, its role in 3D printing resins underscores its relevance in additive manufacturing, a sector experiencing exponential growth.

In summary, 2,6-bis(hydroxymethyl)-4-methoxyphenol (21893-97-0) is a compound of broad utility, bridging gaps between chemistry, materials science, and life sciences. Its alignment with sustainability goals and technological advancements positions it as a valuable asset in both research and industrial applications. As innovation continues, its potential is expected to expand, answering the evolving needs of science and society.